Cas no 674772-01-1 (Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl-)

Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl- structure
674772-01-1 structure
Product name:Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl-
CAS No:674772-01-1
MF:C27H27ClN6O2
MW:502.995284318924
CID:1716429

Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl-
    • 2H-Indol-2-one, 6-chloro-3-[(3,4-diaminophenyl)[[4-[(4-methyl-1-piperazinyl)carbonyl]phenyl]amino]methylene]-1,3-dihydro-
    • Inchi: 1S/C27H27ClN6O2/c1-33-10-12-34(13-11-33)27(36)16-2-6-19(7-3-16)31-25(17-4-9-21(29)22(30)14-17)24-20-8-5-18(28)15-23(20)32-26(24)35/h2-9,14-15,31H,10-13,29-30H2,1H3,(H,32,35)
    • InChI Key: ONUDXZMWOVJDFW-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(Cl)=C2)C(=C(C2=CC=C(N)C(N)=C2)NC2=CC=C(C(N3CCN(C)CC3)=O)C=C2)C1=O

Experimental Properties

  • Density: 1.402±0.06 g/cm3(Predicted)
  • Boiling Point: 784.1±60.0 °C(Predicted)
  • pka: 10.60±0.20(Predicted)

Piperazine,1-[4-[[(6-chloro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)(3,4-diaminophenyl)methyl]amino]benzoyl]-4-methyl- Related Literature

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